1,3-Dimethyldibenzothiophene
Overview
Description
1,3-Dimethyldibenzothiophene is a chemical compound with the molecular formula C14H12S . It is a derivative of dibenzothiophene, a sulfur-containing aromatic compound .
Molecular Structure Analysis
The molecular structure of this compound consists of a dibenzothiophene core with two methyl groups attached at the 1 and 3 positions . The molecular weight of this compound is 212.31 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 212.31 g/mol . Other physical and chemical properties specific to this compound are not detailed in the retrieved papers.Scientific Research Applications
Adsorption and Desulfurization
1,3-Dimethyldibenzothiophene (1,3-DMDBT) is extensively studied in the context of adsorption and desulfurization. For instance, the adsorption of 4,6-dimethyldibenzothiophene (a derivative of 1,3-DMDBT) from hexadecane solutions was examined using nanoporous activated carbons. This research highlights the significance of pore size in activated carbons for effective removal of DMDBT compounds, emphasizing their role in desulfurization processes (Triantafyllidis & Deliyanni, 2014).
Laser Photo-Oxidative Degradation
Laser irradiation has been employed to degrade 4,6-DMDBT in non-polar phases. This process, involving hydrogen peroxide and molecular oxygen, represents a novel method for the oxidative degradation of thiophenes, a class of compounds to which 1,3-DMDBT belongs (Gondal, Masoudi, & Pola, 2008).
Hydrodesulfurization (HDS) Kinetics and Mechanism
Studies on the hydrodesulfurization of 4,6-DMDBT over various catalysts, such as MoS2 and NiMo supported on carbon, offer insights into the kinetics and mechanisms of HDS. These investigations reveal important details about the reaction pathways and the effect of factors like H2S concentration on the HDS activity (Farag & Sakanishi, 2004).
Catalytic Oxidative Desulfurization
Research has been conducted on the synthesis of catalysts like TS-1 on porous glass beads for the oxidative desulfurization of DBT and 4,6-DMDBT. This study demonstrates the significant role of coordinated Ti species in the catalytic activity, offering an innovative approach to desulfurization technology (Shen, Wang, Xu, & Luo, 2015).
Organic Geochemistry
1,3-DMDBT and its derivatives are also significant in organic geochemistry. For example, the distribution and origin of DMDBTs in sediment extracts offer valuable information for understanding the maturity indicators in source rocks. Such studies contribute to the broader understanding of geochemical processes and petroleum formation (Li, Simoneit, Zhong, & Fang, 2013).
Properties
IUPAC Name |
1,3-dimethyldibenzothiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12S/c1-9-7-10(2)14-11-5-3-4-6-12(11)15-13(14)8-9/h3-8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPMMDFNYBNKMQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C3=CC=CC=C3SC2=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20424042 |
Source
|
| Record name | 1,3-dimethyldibenzothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20424042 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
31317-15-4 |
Source
|
| Record name | 1,3-Dimethyldibenzothiophene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=31317-15-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-dimethyldibenzothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20424042 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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